4-(N,2,4-trimethyl-5-(N-methylphenylsulfonamido)phenylsulfonamido)butanoic acid

• IUPAC Name: 4-[[5-[benzenesulfonyl(methyl)amino]-2,4-dimethylphenyl]sulfonyl-methylamino]butanoic acid
• InChI: InChI=1S/C20H26N2O6S2/c1-15-13-16(2)19(30(27,28)21(3)12-8-11-20(23)24)14-18(15)22(4)29(25,26)17-9-6-5-7-10-17/h5-7,9-10,13-14H,8,11-12H2,1-4H3,(H,23,24)
• InChI Key: RPPCUMOPWDYASP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1N(C)S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)N(C)CCCC(=O)O)C
• Molecular Formula: C20H26N2O6S2
• Molecular Weight: 454.6 g/mol

Description

4-(N,2,4-trimethyl-5-(N-methylphenylsulfonamido)phenylsulfonamido)butanoic acid, also known as TMB-PSBA, is a chemical compound that has garnered significant attention in scientific research due to its potential therapeutic applications. TMB-PSBA belongs to the class of sulfonamides, which are widely used in the pharmaceutical industry as antibacterial and antitumor agents.

Scientific Research Applications

Novel Synthesis and Antimicrobial Activity

A study by Zareef, Iqbal, and Arfan (2008) reported the novel cyclization of 4-(substituted-phenylsulfonamido)butanoic acids to their corresponding 1-[(substituted-phenyl)sulfonyl]pyrrolidin-2-ones using polyphosphate ester (PPE). This process significantly reduced reaction time and increased yields. The synthesized compounds displayed antimicrobial activity, with Minimum Inhibitory Concentration (MIC) values ranging from 0.09 to 1.0 mg/mL (Zareef, Iqbal, & Arfan, 2008).

Synthetic Pathways and Chemical Structures

Another aspect of research involves the synthesis of complex molecules from 4-(phenylsulfonamido)butanoic acid (4-PSBA) derivatives. Kiddle, Green, and Thompson (1995) utilized the dianion of 4-PSBA to create a pivotal intermediate for novel syntheses of indolizidines, indicating the versatility of these compounds in synthesizing structurally diverse molecules (Kiddle, Green, & Thompson, 1995).

Immunoassay Development for Sulfonamides

Wang et al. (2013) developed a novel enzyme-linked immunosorbent assay (ELISA) for detecting sulfonamides using immunizing haptens derived from compounds similar to 4-(N,2,4-trimethyl-5-(N-methylphenylsulfonamido)phenylsulfonamido)butanoic acid. This study demonstrated how modifications to the chemical structure could significantly enhance ELISA sensitivity and broaden the detection spectrum for sulfonamides in biological samples (Wang et al., 2013).

Metal Complexes and Biological Activities

Danish et al. (2021) investigated the synthesis of 3-methyl-2-(phenylsulfonamido)butanoic acid and its complexation with metals like Cu, Zn, Fe, Ni, and Cd. The study explored the crystal structure, antimicrobial, and enzyme inhibition activities of these compounds, revealing their potential in medicinal chemistry and materials science (Danish et al., 2021).